1-(3-ethoxypropanoyl)-4-(2-furoyl)piperazine

• IUPAC Name: 3-ethoxy-1-[4-(furan-2-carbonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C14H20N2O4/c1-2-19-11-5-13(17)15-6-8-16(9-7-15)14(18)12-4-3-10-20-12/h3-4,10H,2,5-9,11H2,1H3
• InChI Key: UKPVEKSFUSLTSM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)N1CCN(CC1)C(=O)C2=CC=CO2
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

1-(3-ethoxypropanoyl)-4-(2-furoyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as EPPF and belongs to the family of piperazine derivatives.

Mechanism of Action

The exact mechanism of action of EPPF is not yet fully understood. However, studies have suggested that the compound works by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also has anti-inflammatory properties that help in reducing inflammation in the body.
Biochemical and Physiological Effects
EPPF has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of cancer cells. It also has anti-inflammatory properties that help in reducing inflammation in the body. Additionally, EPPF has been shown to have antimicrobial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPPF in lab experiments is its high yield synthesis method. The compound is obtained in high yield after purification, which makes it ideal for large-scale experiments. However, one of the limitations of using EPPF is that its exact mechanism of action is not yet fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions that can be explored in the field of EPPF research. One potential direction is to study the compound's potential applications in the treatment of other diseases such as cardiovascular diseases and diabetes. Another direction is to study the compound's effects on different types of cancer cells. Additionally, further research is needed to fully understand the mechanism of action of EPPF and its potential side effects.
Conclusion
In conclusion, 1-(3-ethoxypropanoyl)-4-(2-furoyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been studied for its antimicrobial and antifungal properties. Further research is needed to fully understand the mechanism of action of EPPF and its potential applications in the treatment of other diseases.

Scientific Research Applications

EPPF has been extensively studied for its potential applications in various fields of scientific research. The compound has shown promising results in the treatment of cancer, inflammation, and neurological disorders. It has also been studied for its antimicrobial and antifungal properties.